Cas no 646520-25-4 (1,2-Benzenediol, 4-[4-(propylamino)butyl]-, hydrobromide)

1,2-Benzenediol, 4-[4-(propylamino)butyl]-, hydrobromide structure
646520-25-4 structure
Product Name:1,2-Benzenediol, 4-[4-(propylamino)butyl]-, hydrobromide
CAS No:646520-25-4
MF:C13H22BrNO2
MW:304.223283290863
CID:419731
PubChem ID:71379244
Update Time:2025-04-19

1,2-Benzenediol, 4-[4-(propylamino)butyl]-, hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, 4-[4-(propylamino)butyl]-, hydrobromide
    • 4-[4-(propylamino)butyl]benzene-1,2-diol,hydrobromide
    • 4-[4-(Propylamino)butyl]benzene-1,2-diol;hydrobromide
    • DTXSID10801823
    • 646520-25-4
    • 4-[4-(Propylamino)butyl]benzene-1,2-diol--hydrogen bromide (1/1)
    • Inchi: 1S/C13H21NO2.BrH/c1-2-8-14-9-4-3-5-11-6-7-12(15)13(16)10-11;/h6-7,10,14-16H,2-5,8-9H2,1H3;1H
    • InChI Key: HLRPMKYMBHSLRH-UHFFFAOYSA-N
    • SMILES: Br.OC1=C(C=CC(=C1)CCCCNCCC)O

Computed Properties

  • Exact Mass: 303.08346
  • Monoisotopic Mass: 303.08339g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 175
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.5Ų

Experimental Properties

  • PSA: 52.49
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